Cas no 89777-42-4 (1H-1,5-Benzodiazepine, 2,3,4,5-tetrahydro-1,5-bis(methylsulfonyl)-)

• Product Name: 1H-1,5-Benzodiazepine, 2,3,4,5-tetrahydro-1,5-bis(methylsulfonyl)-
• CAS No: 89777-42-4
• MF: C₁₁H₁₆N₂O₄S₂
• MW: 304.385740280151
• CID: 589498
• PubChem ID: 13223248
• Update Time: 2025-04-19

1H-1,5-Benzodiazepine, 2,3,4,5-tetrahydro-1,5-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine, 2,3,4,5-tetrahydro-1,5-bis(methylsulfonyl)-
• 1,5-bis(methylsulfonyl)-3,4-dihydro-2H-1,5-benzodiazepine
• DTXSID10529671
• 89777-42-4
• 1,5-Di(methanesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

• Inchi： 1S/C11H16N2O4S2/c1-18(14,15)12-8-5-9-13(19(2,16)17)11-7-4-3-6-10(11)12/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key： ZUASALVDSBDPFM-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC=CC=2N(CCC1)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 304.05514934g/mol
• Monoisotopic Mass: 304.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.5Ų